2-(4-chlorophenyl)-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]acetamide
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Description
2-(4-chlorophenyl)-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]acetamide, also known as CKI-7, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of casein kinase 2 (CK2), which is an important enzyme involved in various cellular processes, including cell growth, differentiation, and apoptosis.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- Novel quinazolinone derivatives, including those similar to 2-(4-chlorophenyl)-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]acetamide, have been synthesized and evaluated for their antimicrobial properties. For instance, the synthesis of 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones and their evaluation against microbial activities demonstrated the potential of these compounds in combating various bacterial strains. The antimicrobial screening indicated that certain derivatives exhibited good activity, highlighting their potential use in developing new antimicrobial agents (Patel & Shaikh, 2011).
Molecular Docking Studies
- Another aspect of the research involves molecular docking studies to explore the binding affinity of quinazolinone derivatives to bacterial proteins. The study on the synthesis, anti-microbial, and molecular docking of some 2,3-disubstituted quinazolinone analogs provided insights into how these compounds interact at the molecular level, particularly with Sortase A of Staphylococcus aureus protein. Such studies are crucial for understanding the mechanism of action and for the design of more potent antimicrobial agents (Rajasekaran & Rao, 2015).
Therapeutic Effects
- The therapeutic potential of quinazolinone derivatives has also been explored, particularly in treating viral diseases such as Japanese encephalitis. A novel anilidoquinoline derivative demonstrated significant antiviral and antiapoptotic effects in vitro, offering a promising avenue for treating viral infections. The study noted a significant decrease in viral load and an increase in survival in treated mice, underscoring the therapeutic potential of quinazolinone derivatives in antiviral therapy (Ghosh et al., 2008).
properties
IUPAC Name |
2-(4-chlorophenyl)-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O2/c1-15-25-21-8-3-2-7-20(21)23(29)27(15)19-6-4-5-18(14-19)26-22(28)13-16-9-11-17(24)12-10-16/h2-12,14H,13H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBSVUMWMVYDULJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC(=C3)NC(=O)CC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.